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Compound of Interest

Compound Name: 2,3-Dimethylbenzoyl chloride

Cat. No.: B1305120 Get Quote

Technical Guide: Safe Handling of 2,3-
Dimethylbenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2,3-Dimethylbenzoyl chloride (CAS No: 21900-46-9). Due to the limited

availability of a complete Safety Data Sheet (SDS) for this specific isomer, this guide

incorporates data from structurally similar compounds to provide a thorough understanding of

the potential hazards and necessary safety measures. All data for related compounds are

clearly indicated.

Chemical Identification and Physical Properties
2,3-Dimethylbenzoyl chloride is a corrosive organic compound.[1] Detailed physical and

chemical properties for the 2,3-isomer are not readily available. The following table includes

data for 2,3-Dimethylbenzoyl chloride where available, supplemented with data for the

related compound 3,5-Dimethylbenzoyl chloride.
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Property Value Source Compound

Molecular Formula C₉H₉ClO
2,3-Dimethylbenzoyl

chloride[1][2]

Molecular Weight 168.62 g/mol
2,3-Dimethylbenzoyl

chloride[1][2]

CAS Number 21900-46-9
2,3-Dimethylbenzoyl

chloride[1][2]

Appearance Oil
2,3-Dimethylbenzoyl chloride

(synthesis product)

Relative Density 1.14 3,5-Dimethylbenzoyl chloride

Refractive Index 1.55
3,5-Dimethylbenzoyl

chloride[3]

Solubility
Decomposes in contact with

water

3,5-Dimethylbenzoyl

chloride[3]

Hazard Identification and Classification
2,3-Dimethylbenzoyl chloride is classified as a corrosive substance. The primary hazard

associated with this chemical is its ability to cause severe skin burns and eye damage.[1] The

GHS classification is based on data for the 2,3-isomer and related compounds.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 1C
H314: Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[3]

Corrosive to Metals Category 1
H290: May be corrosive to

metals[3]

Allergic Skin Reaction Category 1
H317: May cause an allergic

skin reaction[3]
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Signal Word: Danger

Toxicological Data
Specific toxicological data for 2,3-Dimethylbenzoyl chloride is not available. The following

data is for the isomeric compound 3,5-Dimethylbenzoyl chloride and provides an indication of

the potential toxicity.

Test Species Route Value

LD50 Mouse Oral 2475 mg/kg[3]

This value suggests that the compound is minimally toxic after a single ingestion.[3] However,

the primary danger remains its corrosive nature.

Handling Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is essential when handling 2,3-Dimethylbenzoyl chloride
to prevent contact and exposure.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[4][5]

Eye Wash and Safety Shower: Emergency eye wash stations and safety showers must be

readily accessible in the immediate work area.[5]

Personal Protective Equipment (PPE)
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PPE Type Specifications

Eye/Face Protection
Chemical safety goggles and a face shield are

required.[5]

Hand Protection
Wear suitable chemical-resistant gloves (e.g.,

Butyl rubber, Neoprene).

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn.[5][6] Full-body protection may be

necessary for larger quantities or in case of a

spill.

Respiratory Protection

If working outside of a fume hood or if vapors

are present, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors and

acid gases should be used.[7]

General Hygiene Practices
Avoid all personal contact, including inhalation.[4]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the laboratory.[4][5]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[4]

Storage and Disposal
Storage

Store in a cool, dry, and well-ventilated area.[3][4]

Keep containers tightly closed to prevent moisture contact, as the compound decomposes in

water.[3][5]

Store away from incompatible materials such as oxidizing agents, bases, and alcohols.[3][5]
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Store in a locked-up area.[3][4][7]

Disposal
Dispose of contents and container in accordance with local, regional, and national hazardous

waste regulations.[4][7]

This material and its container must be disposed of as hazardous waste.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[3][4]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[3][4][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][7]

Accidental Release Measures
Minor Spills: Absorb with an inert dry material (e.g., sand, vermiculite) and place in a suitable

container for disposal.[4]
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Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent entry into waterways, sewers, basements, or confined areas.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[4][5]

Unsuitable Extinguishing Media: Do not use a direct water stream, as the substance reacts

with water.

Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and

hydrogen chloride gas.[3][4]

Experimental Protocol: General Procedure for
Acylation using an Acyl Chloride
The following is a general protocol for an acylation reaction, which is a common application for

2,3-Dimethylbenzoyl chloride. This protocol is adapted from procedures for similar acyl

chlorides and should be modified as needed for specific experimental requirements.

Safety Note: This reaction should be performed in a chemical fume hood with all necessary

PPE.

Reaction Setup:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a nitrogen inlet, dissolve the substrate (e.g., an alcohol or amine) and

a non-nucleophilic base (e.g., pyridine or triethylamine) in an anhydrous aprotic solvent

(e.g., dichloromethane or tetrahydrofuran).

Addition of Acyl Chloride:

Dissolve 2,3-Dimethylbenzoyl chloride in the same anhydrous solvent and add it to the

dropping funnel.

Cool the reaction mixture to 0 °C using an ice bath.
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Add the 2,3-Dimethylbenzoyl chloride solution dropwise to the stirred reaction mixture

under a nitrogen atmosphere.

Reaction Monitoring:

Allow the reaction to warm to room temperature and stir for the desired amount of time.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or another

suitable analytical technique.

Work-up:

Once the reaction is complete, quench the reaction by the slow addition of water or a

saturated aqueous solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the product with an appropriate

organic solvent.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate under reduced pressure.

Purification:

Purify the crude product by column chromatography, recrystallization, or distillation as

appropriate.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2,3-Dimethylbenzoyl
chloride in a laboratory setting.
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Caption: Workflow for the safe handling of 2,3-Dimethylbenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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